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CAS No.: 1799316-64-5

Cat. No.: B15578899

Get Quote

Introduction

The CCD Lipid01 protocol outlines a comprehensive method for the formulation and in vivo

application of lipid nanoparticles (LNPs) designed for the systemic delivery of small interfering

RNA (siRNA). This protocol is intended for researchers, scientists, and drug development

professionals engaged in preclinical evaluation of RNAi-based therapeutics. CCD Lipid01 is a

specialized formulation utilizing an ionizable cationic lipid, which ensures high encapsulation

efficiency of siRNA and facilitates its release into the cytoplasm of target cells following

endocytosis.[1][2][3] The formulation is optimized for stability in circulation and preferential

accumulation in target tissues, primarily the liver.[4][5] These application notes provide an

overview of the formulation, its mechanism of action, and key experimental considerations for

successful in vivo studies.

Mechanism of Action

The CCD Lipid01 system is a four-component lipid nanoparticle.[6] It is composed of an

ionizable lipid, a helper phospholipid, cholesterol, and a PEGylated lipid.[1][4][7] At a low pH

during formulation, the ionizable lipid is positively charged, enabling the encapsulation of the
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negatively charged siRNA backbone.[3][8] Upon formulation and introduction to a physiological

pH of 7.4, the LNP surface becomes nearly neutral, which reduces nonspecific interactions and

increases stability in the bloodstream.[6] The PEGylated lipid component further shields the

nanoparticle from opsonization, extending its circulation time.[9]

Once the LNPs accumulate in the target tissue, they are taken up by cells via endocytosis.[3]

The acidic environment of the endosome protonates the ionizable lipid, leading to a positive

charge. This charge facilitates the disruption of the endosomal membrane, allowing the siRNA

payload to be released into the cytoplasm.[3][5] In the cytoplasm, the siRNA engages with the

RNA-induced silencing complex (RISC), leading to the cleavage and degradation of the target

messenger RNA (mRNA), thereby silencing gene expression.[9]

Key Applications

Target Gene Validation: Rapidly assess the physiological function of a target gene through

systemic knockdown in animal models.

Therapeutic Efficacy Studies: Evaluate the therapeutic potential of silencing a disease-

associated gene in relevant preclinical disease models.

Pharmacokinetic and Pharmacodynamic (PK/PD) Studies: Determine the biodistribution,

clearance, and dose-dependent efficacy of the siRNA-LNP formulation.

Toxicology and Safety Assessment: Evaluate the potential toxicity and off-target effects of the

LNP delivery system.[10]

Data Presentation
Table 1: Physicochemical Characteristics of CCD Lipid01-siRNA Nanoparticles
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Parameter Specification

Particle Size (Diameter, nm) 80 - 100 nm

Polydispersity Index (PDI) < 0.2

Encapsulation Efficiency > 90%

Zeta Potential (mV) at pH 7.4 -5 to +5 mV

siRNA to Lipid Ratio (w/w) 1:10

Table 2: Representative In Vivo Efficacy in a Murine Model (Target: Hepatic Factor VII)

Treatment Group
Dose (mg/kg
siRNA)

Route of
Administration

% Factor VII mRNA
Knockdown (48h
post-dose)

Saline Control N/A Intravenous 0%

CCD Lipid01 with

Control siRNA
1.0 Intravenous < 5%

CCD Lipid01 with

Factor VII siRNA
0.5 Intravenous ~75%

CCD Lipid01 with

Factor VII siRNA
1.0 Intravenous ~90%

CCD Lipid01 with

Factor VII siRNA
3.0 Intravenous > 95%

Table 3: Biodistribution of Fluorescently Labeled CCD Lipid01 in Mice (24h post-injection)
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Organ % Injected Dose per Gram of Tissue

Liver 65%

Spleen 15%

Kidneys 5%

Lungs 3%

Heart < 1%

Brain < 0.1%

Table 4: Serum Chemistry Panel for Toxicity Assessment (48h post-injection)

Parameter Saline Control
CCD Lipid01-siRNA
(3 mg/kg)

Normal Range

Alanine

Aminotransferase

(ALT) (U/L)

30 45 20-60

Aspartate

Aminotransferase

(AST) (U/L)

50 70 40-150

Blood Urea Nitrogen

(BUN) (mg/dL)
20 22 18-25

Creatinine (mg/dL) 0.5 0.5 0.3-0.7

Experimental Protocols
Protocol 1: Formulation of CCD Lipid01-siRNA
Nanoparticles
This protocol describes the formulation of CCD Lipid01 encapsulating siRNA using a

microfluidic mixing technique.[1][8]

Materials:
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CCD Lipid01 Component Mix (in ethanol):

Ionizable Cationic Lipid (50 mol%)

DSPC (1,2-distearoyl-sn-glycero-3-phosphocholine) (10 mol%)

Cholesterol (38.5 mol%)

PEG-DMG (1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol) (1.5 mol%)

siRNA (in 10 mM Citrate Buffer, pH 3.0)

Ethanol (100%, molecular biology grade)

Citrate Buffer (10 mM, pH 3.0)

Phosphate Buffered Saline (PBS), pH 7.4 (RNase-free)

Microfluidic mixing device and pump system

Dialysis cassettes (10 kDa MWCO)

Procedure:

Preparation of Solutions: a. Dissolve the CCD Lipid01 component mix in 100% ethanol to a

final total lipid concentration of 10 mg/mL. b. Dissolve the siRNA in 10 mM citrate buffer (pH

3.0) to a concentration of 0.5 mg/mL.

Microfluidic Mixing: a. Set up the microfluidic mixing device according to the manufacturer's

instructions. b. Load the lipid-ethanol solution into one syringe and the siRNA-buffer solution

into another. c. Set the pump to a flow rate ratio of 1:3 (ethanol:aqueous phase). The total

flow rate should be optimized for the specific microfluidic device (e.g., 2 mL/min). d. Initiate

the flow to rapidly mix the two streams. The self-assembly of LNPs occurs at the interface of

the streams.[1] e. Collect the resulting nanoparticle suspension.

Purification and Buffer Exchange: a. Immediately dilute the collected LNP suspension with

an equal volume of PBS. b. Transfer the diluted suspension to a pre-soaked dialysis
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cassette. c. Dialyze against sterile PBS (pH 7.4) for at least 18 hours at 4°C, with two buffer

changes, to remove ethanol and raise the pH.[11]

Characterization and Sterilization: a. Measure the particle size, PDI, and zeta potential using

dynamic light scattering (DLS). b. Quantify siRNA encapsulation efficiency using a

fluorescent dye-based assay (e.g., RiboGreen assay). c. Sterilize the final LNP formulation

by passing it through a 0.22 µm syringe filter. d. Store the final product at 4°C.

Protocol 2: In Vivo Administration and Efficacy Study
This protocol details the systemic administration of CCD Lipid01-siRNA to mice for gene

silencing studies.

Materials:

CCD Lipid01-siRNA formulation (prepared in Protocol 1)

6-8 week old C57BL/6 mice (or other appropriate strain)

Sterile PBS, pH 7.4

Insulin syringes (29G)

Animal restrainer

Procedure:

Animal Acclimatization: Allow animals to acclimatize for at least one week before the

experiment.

Dose Preparation: a. Based on the siRNA concentration determined in Protocol 1, dilute the

LNP stock solution with sterile PBS to the final desired dose concentration. A typical injection

volume is 100 µL for a 20g mouse.[8] b. For a 1 mg/kg dose in a 20g mouse, the required

amount of siRNA is 20 µg. The injection solution should be prepared to contain 20 µg of

siRNA in 100 µL.

Administration: a. Secure the mouse in a restrainer. b. Administer the prepared dose via

intravenous (IV) injection into the lateral tail vein.[8] Intraperitoneal (IP) injection is an
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alternative route.[3]

Monitoring: Monitor the animals daily for any signs of adverse effects, including changes in

weight, behavior, or appearance.

Sample Collection and Analysis: a. At a predetermined time point (e.g., 48-72 hours post-

injection), euthanize the animals. b. Collect blood via cardiac puncture for serum chemistry

analysis. c. Perfuse the animal with PBS and harvest tissues of interest (e.g., liver, spleen,

kidneys). d. For RNA analysis, immediately place a portion of the tissue in an RNA

stabilization solution (e.g., RNAlater) or snap-freeze in liquid nitrogen. e. Extract total RNA

from the tissue and perform RT-qPCR to quantify the mRNA levels of the target gene.

Normalize to a stable housekeeping gene. f. For protein analysis, homogenize the tissue in

an appropriate lysis buffer and perform a Western blot or ELISA.

Protocol 3: Biodistribution Study
This protocol describes how to assess the in vivo distribution of the CCD Lipid01 formulation.

Materials:

Fluorescently labeled CCD Lipid01-siRNA (e.g., containing a lipid-conjugated Cy5 or similar

near-infrared dye).

In vivo imaging system (IVIS) or similar fluorescence imager.

Anesthesia (e.g., isoflurane).

Procedure:

Administration: Inject the fluorescently labeled LNPs into mice as described in Protocol 2.

In Vivo Imaging: a. At various time points (e.g., 1, 4, 24, and 48 hours) post-injection,

anesthetize the mice. b. Place the anesthetized mouse in the IVIS chamber and acquire

fluorescence images according to the instrument's guidelines.[12][13]

Ex Vivo Imaging: a. At the final time point, euthanize the mouse. b. Excise the major organs

(liver, spleen, kidneys, lungs, heart, brain).[12][14] c. Arrange the organs on a non-

fluorescent surface and image them using the IVIS to quantify the fluorescence signal in
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each organ. d. Normalize the fluorescence intensity to the weight of the organ to determine

the relative accumulation.

Mandatory Visualization
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Caption: Experimental workflow for CCD Lipid01 in vivo studies.
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Caption: VEGF signaling pathway targeted by CCD Lipid01-siRNA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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